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Licochalcone B chemical synthesis Claisen-
Schmidt condensation

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Licochalcone B

CAS No.: 58749-23-8

Cat. No.: S533102

Licochalcone B: Key Chemical Data

For your reference, here are the fundamental identifiers and properties of Licochalcone B:

Property Description

IUPAC Name (2E)-3-(3,4-Dihydroxy-2-methoxyphenyl)-1-(4-hydroxyphenyl)-2-propen-1-one
[1]

Molecular Formula C16H1405 [2] [1]

Molecular Weight 286.28 g/mol [2] [1]

CAS Registry 58749-23-8 [2] [1]

Number

Appearance Solid [2]

Documented Biological Activities & Pharmacological
Potential
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Licochalcone B shows promise for various therapeutic applications. The table below summarizes its key

investigated activities:

Biological Activity Reported Findings /| Mechanism of Action

Neuroprotective Inhibits amyloid-B (AB42) self-aggregation (ICsq = 2.16 pM) and disaggregates
Potential pre-formed fibrils; reduces metal-induced aggregation via metal chelation [2].
Anti-inflammatory Inhibits phosphorylation of NF-kB p65 in the LPS signaling pathway; specifically
Activity disrupts the NEK7-NLRP3 interaction to inhibit the NLRP3 inflammasome [2].

Anti-cancer Activity  Inhibits growth and induces apoptosis in Non-Small Cell Lung Cancer (NSCLC)
cells [2].

Strategic Synthesis Workflow

The following diagram outlines the general strategic approach to synthesizing chalcones like Licochalcone

B, based on the Claisen-Schmidt condensation, which aligns with the information found for Licochalcone B

[3] [4].
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Key Reaction: Claisen-Schmidt Condensation

Specific Condition:
Acid-Mediated Reaction

Key Advantage:
Shorter Route, Higher Yield
Fewer Steps

Provides practical approach Enables efficient production
for pharmacological studies for bioactivity testing

Click to download full resolution via product page

Research Context & Further Directions

Licochalcone B belongs to a class of prenylated chalcones, where the addition of prenyl (or related) groups
significantly enhances biological activity and target interaction by improving membrane affinity and cellular
absorption [5]. The related Licochalcone A has advanced to clinical trials for dermatological applications,

demonstrating the therapeutic potential of this compound family [5].

For a complete experimental procedure, I suggest these next steps:

e Database Search: Conduct a detailed search on Reaxys or SciFinder-n using the CAS Number
(58749-23-8) to locate the original 2013 paper or subsequent synthetic work.

e Methodology Adaptation: Review the general procedures for Claisen-Schmidt condensation and the
synthesis of similar bromochalcone derivatives [3] [6]. These can serve as a practical guide for
developing your own protocol for Licochalcone B.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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